Cas no 1428363-94-3 ((2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone)

• Product Name: (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone
• CAS No: 1428363-94-3
• MF: C₂₃H₂₄N₂O₃
• MW: 376.448266029358
• CID: 5403562
• Update Time: 2025-10-25

(2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone

• Inchi： 1S/C23H24N2O3/c1-2-27-20-11-10-17-7-3-4-8-19(17)22(20)23(26)25-15-12-18(13-16-25)28-21-9-5-6-14-24-21/h3-11,14,18H,2,12-13,15-16H2,1H3
• InChI Key： FNNJYWPKRUQPDQ-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=CC=C1OCC)(N1CCC(OC2=NC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.7±50.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Additional information on (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone

Professional Introduction to Compound with CAS No. 1428363-94-3 and Product Name: (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone

The compound with the CAS number 1428363-94-3 and the product name (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of aromatic rings, heterocyclic groups, and functionalized side chains makes this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, the development of novel pharmacological agents has been heavily influenced by the integration of sophisticated molecular design principles. The structural motif of (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. The presence of both naphthalene and pyridine rings provides a versatile scaffold for interactions with biological targets, making this compound a valuable tool in the pursuit of new treatments.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Current research indicates that molecules with similar structural features exhibit inhibitory effects on key enzymes and receptors involved in these pathologies. For instance, studies have shown that derivatives of naphthalene and pyridine can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The methanone linkage in the molecule further enhances its ability to engage with these targets, potentially leading to the development of novel anti-inflammatory agents.

The synthesis of (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The precision required in these synthetic steps underscores the importance of advanced chemical methodologies in producing compounds with high purity and yield. Recent advancements in catalytic systems have enabled more efficient and sustainable synthetic routes, which are essential for large-scale production and commercialization.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been conducted on (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone to identify potential binding interactions with target proteins. These simulations have revealed promising affinities for enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The insights gained from these studies have guided the optimization process toward enhancing potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Absorption, distribution, metabolism, and excretion (ADME) studies have been initiated to evaluate its bioavailability and stability under physiological conditions. Preliminary results suggest that modifications to the functional groups can significantly impact these properties, paving the way for tailored drug design strategies.

Furthermore, the environmental impact of synthesizing and utilizing this compound is a critical consideration in modern pharmaceutical research. Green chemistry principles have been applied to minimize waste and reduce hazardous byproducts during production. The adoption of solvent-free reactions and biocatalytic methods has not only improved efficiency but also aligns with global efforts toward sustainable practices.

The potential therapeutic applications of (2-Ethoxy-1-naphthalenyl)[4-(2-pyridinyloxy)-1-piperidinyl]methanone extend beyond anti-inflammatory treatments. Research is ongoing into its efficacy against certain types of cancer by targeting specific signaling pathways that drive tumor growth. Preclinical studies have demonstrated encouraging results in cell-based assays, indicating that this compound may serve as a lead structure for developing novel anticancer agents.

In conclusion, the compound with CAS number 1428363-94-3 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, it is anticipated that this molecule will play a crucial role in shaping future therapeutic strategies.